Cas no 2171371-86-9 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171371-86-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6301456
• PubChem ID: 165564423
• Update Time: 2025-06-25

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpyrrolidine-3-carboxylic acid
• EN300-1549339
• 2171371-86-9

• Inchi： 1S/C25H28N2O5/c1-15-12-27(13-21(15)24(29)30)23(28)11-16(2)26-25(31)32-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,15-16,21-22H,11-14H2,1-2H3,(H,26,31)(H,29,30)/t15?,16-,21?/m1/s1
• InChI Key： FGKMGDSWWHBROP-ZGOJQLDESA-N
• SMILES： OC(C1CN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171371-86-9)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171371-86-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Proline Derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and functional groups make it a valuable tool in the development of novel therapeutic agents.

The compound is characterized by its intricate backbone, which includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an amino acid residue, and a pyrrolidine ring. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group of amino acids, ensuring that reactions occur selectively at the desired sites. This protection strategy is crucial for maintaining the integrity and purity of the final product.

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role in the synthesis of peptides with enhanced stability and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with improved pharmacokinetic properties, making them more suitable for therapeutic use.

The Fmoc-Proline Derivative is also of interest due to its ability to modulate protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to various diseases. By designing peptides that can selectively interfere with specific PPIs, researchers aim to develop new therapeutic strategies for conditions such as cancer, neurodegenerative disorders, and infectious diseases. The unique structure of this compound allows it to serve as a scaffold for the design of such peptides.

In addition to its applications in peptide synthesis, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid has been explored for its potential in materials science. Its ability to form stable and well-defined structures makes it a promising candidate for the development of functional materials with applications in drug delivery systems, sensors, and nanotechnology. A recent study published in Advanced Materials reported the use of this compound in the fabrication of self-assembling nanofibers with tunable properties.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired peptide bond. The process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

The safety and environmental impact of this compound have also been evaluated. Studies have shown that while it is generally safe for laboratory use under proper handling conditions, appropriate safety measures should be taken to prevent exposure and ensure proper disposal. This includes using personal protective equipment (PPE) such as gloves and goggles, as well as following guidelines for waste management.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171371-86-9) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, drug discovery, and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on scientific and medical advancements.